Germanium;platinum

• Molecular Formula: GePt
• Molecular Weight: 267.71 g/mol
• IUPAC Name: germanium;platinum
• InChI: InChI=1S/Ge.Pt
• InChI Key: CKSRCDNUMJATGA-UHFFFAOYSA-N
• Canonical SMILES: [Ge].[Pt]

Description

The germanium-platinum compound is an intermetallic compound that combines the unique properties of germanium and platinum. Germanium is a metalloid with semiconductor properties, while platinum is a noble metal known for its catalytic activity and resistance to corrosion. The combination of these two elements results in a compound with significant potential in various scientific and industrial applications, particularly in catalysis and electronics.

Preparation Methods

Synthetic Routes and Reaction Conditions: Germanium-platinum compounds, such as GePt3 and Ge2Pt, are typically synthesized via a solution colloidal method. This involves the reduction of germanium and platinum precursors in a solvent, often under inert conditions to prevent oxidation. The reaction conditions, including temperature and time, are carefully controlled to achieve the desired nanoparticle size and composition .

Industrial Production Methods: In industrial settings, the production of germanium-platinum compounds may involve high-temperature annealing processes. For example, platinum can be deposited on a germanium substrate and then annealed at temperatures ranging from 773 K to 1173 K to form various platinum-germanide phases .

Chemical Reactions Analysis

Types of Reactions: Germanium-platinum compounds undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form germanium dioxide and platinum oxides.

Reduction: Reduction reactions can revert the oxidized forms back to the original compound.

Substitution: Involves the replacement of one element in the compound with another, often used in doping processes to modify electronic properties.

Common Reagents and Conditions: Common reagents include hydrogen for reduction reactions and oxygen or air for oxidation reactions. The reactions are typically conducted under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products: The major products of these reactions include various oxides and reduced forms of the germanium-platinum compound, which can be further processed for specific applications .

Scientific Research Applications

Germanium-platinum compounds have a wide range of applications in scientific research:

Chemistry: Used as catalysts in hydrogen evolution reactions and dye-sensitized solar cells due to their high catalytic activity.

Medicine: Investigated for their role in cancer treatment due to their ability to interact with DNA and inhibit tumor growth.

Industry: Utilized in the production of high-performance electronic devices, including transistors and sensors.

Mechanism of Action

The mechanism by which germanium-platinum compounds exert their effects involves several molecular targets and pathways:

Catalysis: The compound acts as a catalyst by providing active sites for chemical reactions, thereby lowering the activation energy and increasing reaction rates.

Biological Interactions: In biological systems, the compound can interact with cellular components, such as DNA, to modulate gene expression and inhibit cancer cell proliferation.

Comparison with Similar Compounds

Tin-Platinum (SnPt): Similar catalytic properties but different electronic characteristics.

Iron-Platinum (FePt): Known for its magnetic properties and used in data storage applications.

Cobalt-Platinum (CoPt3): Exhibits high magnetic anisotropy and is used in magnetic recording media.

Uniqueness: The germanium-platinum compound is unique due to its combination of semiconductor properties from germanium and catalytic properties from platinum. This makes it particularly valuable in applications requiring both electronic and catalytic functionalities .